Cyclocinamide A
Overview
Description
Cyclocinamide A is a natural product found in Psammocinia bulbosa and Psammocinia with data available.
Scientific Research Applications
Synthesis and Structural Studies
Synthesis and Stereochemical Re-Evaluation
The unique β(2)αβ(2)α 14-membered tetrapeptide core of cyclocinamide A necessitated the synthesis of both nominal (all-S) cyclocinamide A and the 11R isomer. This synthesis used a (cyclo)asparagine-containing dipeptide as a turn inducing fragment, highlighting inconsistencies in analytical data between natural and synthetic samples, suggesting a need for re-evaluation of natural product stereochemistry (Garcia et al., 2012).
NMR Analysis and True Structure Identification
The DP4 protocol was used to establish the true structure of cyclocinamide A, a flexible cyclic peptide with four isolated stereocenters. Through NMR spectroscopy and total synthesis, the natural stereochemistry was confirmed as 4 S, 7 R, 11 R, 14 S (Cooper et al., 2018).
properties
Product Name |
Cyclocinamide A |
|---|---|
Molecular Formula |
C29H33BrClN9O8 |
Molecular Weight |
751 g/mol |
IUPAC Name |
N-[2-[[(3S,10S)-3-(2-amino-2-oxoethyl)-10-[(5-bromo-1H-indol-3-yl)methyl]-13-hydroxy-2,5,9,12-tetraoxo-1,4,8,11-tetrazacyclotetradec-6-yl]amino]-2-oxoethyl]-4-chloro-1-methylpyrrole-2-carboxamide |
InChI |
InChI=1S/C29H33BrClN9O8/c1-40-12-15(31)6-21(40)28(47)36-11-24(43)37-20-9-34-25(44)18(4-13-8-33-17-3-2-14(30)5-16(13)17)39-29(48)22(41)10-35-26(45)19(7-23(32)42)38-27(20)46/h2-3,5-6,8,12,18-20,22,33,41H,4,7,9-11H2,1H3,(H2,32,42)(H,34,44)(H,35,45)(H,36,47)(H,37,43)(H,38,46)(H,39,48)/t18-,19-,20?,22?/m0/s1 |
InChI Key |
IDZAPUZBBVBVSL-YDPTZXBUSA-N |
Isomeric SMILES |
CN1C=C(C=C1C(=O)NCC(=O)NC2CNC(=O)[C@@H](NC(=O)C(CNC(=O)[C@@H](NC2=O)CC(=O)N)O)CC3=CNC4=C3C=C(C=C4)Br)Cl |
Canonical SMILES |
CN1C=C(C=C1C(=O)NCC(=O)NC2CNC(=O)C(NC(=O)C(CNC(=O)C(NC2=O)CC(=O)N)O)CC3=CNC4=C3C=C(C=C4)Br)Cl |
synonyms |
cyclocinamide A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[(4S,5R)-5-methyl-2-oxoimidazolidin-4-yl]hexanoic acid](/img/structure/B1251712.png)
![(1R,2R)-5,5-Dichloro-N-(1-cyanocyclopropyl)-2-[4-[4-(methylsulfonyl)phenyl]-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]cyclohexanecarboxamide](/img/structure/B1251714.png)
